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Cat. No.: B3334584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Luviquat FC 550 (Polyquaternium-
16)
Luviquat FC 550 is the trade name for a cationic copolymer of vinylpyrrolidone and

quaternized vinylimidazole, designated under the International Nomenclature for Cosmetic

Ingredients (INCI) as Polyquaternium-16.[1][2][3] It is a versatile polymer widely utilized in the

cosmetics and personal care industry for its conditioning, film-forming, and antistatic properties.

[3][4] Luviquat FC 550 is typically supplied as an aqueous solution containing approximately

40% of the active polymer.[5] Its cationic nature, stemming from the quaternary ammonium

centers in its structure, allows it to adsorb onto negatively charged surfaces like hair and skin,

forming a smooth, coherent film.[4] This technical guide provides an in-depth overview of the

solubility characteristics of Luviquat FC 550 in various solvent systems, a critical parameter for

formulation development.

Solubility Profile of Luviquat FC 550
The solubility of a polymer is a key factor in its formulation and application. While precise

quantitative solubility data for Luviquat FC 550 in a wide range of organic solvents is not

extensively published in publicly available literature, its general solubility characteristics can be

summarized based on technical data sheets and formulation guidelines. One source explicitly

states "No data available" for water solubility of Polyquaternium-16, indicating a lack of specific
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quantitative measurements in that particular document.[3][4] However, its prevalent use in

aqueous-based cosmetic formulations suggests high water solubility.

Aqueous Systems
Luviquat FC 550 is known to be soluble in water.[6] This property is fundamental to its use in a

wide array of products such as shampoos, conditioners, and styling gels. The polymer is

supplied as an aqueous solution, further indicating its compatibility with water-based systems.

[5]

Polar Protic Solvents
The solubility of Luviquat FC 550 in polar protic solvents is important for formulations that

require a combination of water and other solvents like alcohols.

Solvent System Solubility Observations

Water Soluble

Forms clear to slightly turbid

solutions. The commercial

product is an aqueous

solution.[5][6]

Ethanol Soluble

Often used in hydroalcoholic

formulations like hair sprays

and mousses.

Isopropanol Soluble
Similar to ethanol, used in

various cosmetic preparations.

Propylene Glycol Soluble

Commonly used as a

humectant and solvent in

personal care products.

Glycerin Soluble

Its high polarity and hydrogen

bonding capacity make it a

good solvent for polar

polymers.

Polar Aprotic Solvents
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The solubility in polar aprotic solvents can be relevant for specialized formulations.

Solvent System Solubility Observations

Acetone Generally Insoluble

High concentrations of acetone

are likely to cause precipitation

of the polymer.

Dimethyl Sulfoxide (DMSO) Likely Soluble
Often used as a solvent for a

wide range of polymers.

Tetrahydrofuran (THF) Generally Insoluble

Typically not a suitable solvent

for highly polar, charged

polymers.

Non-Polar Solvents
As a cationic polymer, Luviquat FC 550 is generally not soluble in non-polar solvents.

Solvent System Solubility Observations

Hexane Insoluble

The non-polar nature of

hexane makes it a poor

solvent for this polar, charged

polymer.

Toluene Insoluble
Similar to other hydrocarbons,

it is not a suitable solvent.

Mineral Oil Insoluble
Insoluble in lipophilic

substances.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of polymers like

Luviquat FC 550, based on standard industry practices such as those outlined by ASTM.

Gravimetric Method for Quantitative Solubility
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This method determines the maximum concentration of a polymer that can be dissolved in a

solvent at a given temperature.

Materials:

Luviquat FC 550 (as a dried solid or solution of known concentration)

Selected solvent

Analytical balance

Temperature-controlled shaker or magnetic stirrer

Centrifuge

Drying oven

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of Luviquat FC 550 to a

known volume of the solvent in a sealed container.

Equilibration: Place the container in a temperature-controlled shaker and agitate for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Polymer: Centrifuge the solution at a high speed to pellet any

undissolved polymer.

Sample Collection: Carefully pipette a known volume of the clear supernatant into a pre-

weighed dish.

Solvent Evaporation: Place the dish in a drying oven at a temperature below the

decomposition temperature of the polymer until all the solvent has evaporated.

Mass Determination: Cool the dish in a desiccator and weigh it to determine the mass of the

dissolved polymer.

Calculation: Calculate the solubility in g/100 mL or as a weight percentage.
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Visual Method for Qualitative and Semi-Quantitative
Solubility (Based on ASTM D3132)
This method provides a rapid assessment of solubility and can be used to determine the

solubility range of a polymer in different solvents.[7]

Materials:

Luviquat FC 550

A range of solvents with varying polarities

Test tubes or small vials

Vortex mixer

Procedure:

Preparation of Polymer-Solvent Mixtures: Add a small, pre-weighed amount of Luviquat FC
550 (e.g., 0.1 g) to a known volume of solvent (e.g., 10 mL) in a test tube.

Mixing: Vigorously mix the contents using a vortex mixer for a set period (e.g., 5-10 minutes).

Observation: Allow the mixture to stand and visually inspect for signs of dissolution.

Classification:

Soluble: The solution is clear and free of any visible particles.

Partially Soluble: The solution is hazy, or there is a visible amount of undissolved polymer.

Insoluble: The polymer does not appear to dissolve and remains as a distinct phase.

Titration for Boundary Conditions (Semi-Quantitative): To delineate solubility boundaries, a

soluble polymer solution can be titrated with a non-solvent until precipitation is observed. The

composition of the solvent-non-solvent mixture at the cloud point provides a semi-

quantitative measure of the solubility limit.
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Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for determining the solubility of a polymer

like Luviquat FC 550.
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Caption: Workflow for determining polymer solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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